Cas no 731772-09-1 (2-Chloro-3-(4-chlorophenyl)-1-propene)

2-Chloro-3-(4-chlorophenyl)-1-propene structure
731772-09-1 structure
Product Name:2-Chloro-3-(4-chlorophenyl)-1-propene
CAS No:731772-09-1
MF:C9H8Cl2
MW:187.06582069397
MDL:MFCD00671894
CID:875335
PubChem ID:24721727
Update Time:2025-04-19

2-Chloro-3-(4-chlorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-(2-chloroprop-2-enyl)benzene
    • 2-Chloro-3-(4-chlorophenyl)-1-propene
    • 2-Chloro-3-(4-chlorophenyl)prop-1-ene
    • 1-chloro-4-(2-chloroprop-2-en-1-yl)benzene
    • 4-(2-Chloroprop-2-en-1-yl)chlorobenzene
    • AG-G-88949
    • CTK5D7435
    • KB-169414
    • OR01896
    • SCHEMBL9774960
    • MFCD00671894
    • DTXSID00641114
    • AKOS016016715
    • 731772-09-1
    • 2-chloro-3-(4-chlorophenyl )-1-propene
    • MDL： MFCD00671894
    • Inchi： 1S/C9H8Cl2/c1-7(10)6-8-2-4-9(11)5-3-8/h2-5H,1,6H2
    • InChI Key： GHWBFROBBQCJBM-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CC(=C)Cl

Computed Properties

  • Exact Mass: 186.0003056g/mol
  • Monoisotopic Mass: 186.0003056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

2-Chloro-3-(4-chlorophenyl)-1-propene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB234161-1 g
4-(2-Chloroprop-2-en-1-yl)chlorobenzene; .
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abcr
AB234161-2 g
4-(2-Chloroprop-2-en-1-yl)chlorobenzene; .
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abcr
AB234161-5 g
4-(2-Chloroprop-2-en-1-yl)chlorobenzene; .
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abcr
AB234161-1g
4-(2-Chloroprop-2-en-1-yl)chlorobenzene; .
 731772-09-1
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 €794.00 2025-04-16
abcr
AB234161-2g
4-(2-Chloroprop-2-en-1-yl)chlorobenzene; .
 731772-09-1
2g
 €1064.00 2025-04-16
abcr
AB234161-5g
4-(2-Chloroprop-2-en-1-yl)chlorobenzene; .
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